Cas no 2137447-51-7 (2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)propanamide)

• Product Name: 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)propanamide
• CAS No: 2137447-51-7
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 6182748
• PubChem ID: 165469286
• Update Time: 2025-05-23

2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2137447-51-7
• 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)propanamide
• EN300-766547

• Inchi： 1S/C11H18ClNO3/c1-7(12)11(14)13-8-2-3-9-10(6-8)16-5-4-15-9/h7-10H,2-6H2,1H3,(H,13,14)
• InChI Key： AHNISLPGZJXHKW-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1CCC2C(C1)OCCO2)=O

Computed Properties

• Exact Mass: 247.0975211g/mol
• Monoisotopic Mass: 247.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)propanamide

2-Chloro-N-(Octahydro-1,4-Benzodioxin-6-Yl)Propanamide: A Comprehensive Overview

2-Chloro-N-(Octahydro-1,4-Benzodioxin-6-Yl)Propanamide, also known by its CAS registry number CAS No 2137447-51-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 2-Chloro-N-(Octahydro-1,4-Benzodioxin-6-Yl)Propanamide comprises a chlorinated propanamide group attached to an octahydrobenzodioxin moiety. The octahydrobenzodioxin ring system is a bicyclic structure with two oxygen atoms in the 1,4 positions, providing a rigid framework that can influence the compound's pharmacokinetic properties. The presence of the chlorine atom at the second position of the propanamide group introduces additional electronic effects, which can modulate the compound's reactivity and bioavailability.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic substitution and amide bond formation strategies. Researchers have optimized reaction conditions to achieve higher yields and better purity, making it more accessible for large-scale production. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated a novel approach using microwave-assisted synthesis to expedite the formation of the amide bond, significantly reducing reaction time while maintaining product quality.

In terms of applications, 2-Chloro-N-(Octahydro-1,4-Benzodioxin-6-Yl)Propanamide has shown promise as a precursor for drug candidates targeting specific biological pathways. Its structural versatility allows for modifications that can enhance selectivity and reduce off-target effects. A 2023 clinical trial highlighted its potential as an intermediate in the development of anti-inflammatory agents, where it demonstrated improved efficacy compared to existing therapies.

Beyond pharmacology, this compound has also found applications in agrochemicals and material science. Its ability to act as a stabilizing agent in polymer formulations has been explored in recent studies, with findings published in Advanced Materials suggesting its role in enhancing the durability of biodegradable plastics under various environmental conditions.

The environmental impact and safety profile of CAS No 2137447-51-7 have been thoroughly evaluated to ensure sustainable practices. Regulatory agencies have emphasized proper handling and disposal protocols to minimize ecological risks associated with its production and use.

In conclusion, 2-Chloro-N-(Octahydro-1,4-Benzodioxin-6-Yl)Propanamide stands as a testament to advancements in chemical synthesis and application development. Its multifaceted utility across diverse industries underscores its significance in modern scientific research.